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Compound of Interest

Compound Name: Fmoc-Tyr-OH

Cat. No.: B557356

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling precautions for Fmoc-Tyr-OH (Na-
(9-Fluorenylmethoxycarbonyl)-L-tyrosine), a key reagent in peptide synthesis. Adherence to
these guidelines is crucial for ensuring personnel safety and maintaining the integrity of
research outcomes. This document summarizes critical safety data, outlines standard handling
protocols, and provides a visual workflow for safe laboratory practices.

Hazard Identification and Classification

Fmoc-Tyr-OH is generally not classified as a hazardous substance or mixture according to
Regulation (EC) No. 1272/2008.[1] However, as with any chemical reagent, it is essential to
handle it with care to minimize potential risks. Some safety data sheets (SDS) indicate that it
may cause skin and eye irritation.[2]

GHS Hazard Statements (Aggregated from multiple sources):

While not universally classified as hazardous, some suppliers have reported the following
potential hazards associated with similar Fmoc-protected amino acids. Users should handle the
compound with the assumption that these hazards may be present.
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Reported by some

Hazard Code Hazard Statement suppliers for similar
compounds

H315 Causes skin irritation Yes

H319 Causes serious eye irritation Yes

H335 May cause respiratory irritation  Yes

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately.

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Consult a physician.[1][3][4]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician if irritation persists.[1][3][4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][3]

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.
Consult a physician.[1][3][4]

Handling and Storage Protocols

Proper handling and storage are paramount to ensure the stability of Fmoc-Tyr-OH and the

safety of laboratory personnel.

Handling

e Ventilation: Use in a well-ventilated area.[1][3] Appropriate exhaust ventilation should be

provided at places where dust is formed.[1][3][5]
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» Personal Hygiene: Avoid contact with skin and eyes.[3][6] Wash hands thoroughly after

handling.[3] Do not eat, drink, or smoke in work areas.

e Dust Formation: Avoid the formation of dust and aerosols.[3][6]

Storage

o Temperature: Store in a cool place. Recommended storage temperatures are typically

between 2°C and 8°C.[1] Some sources suggest storage at -20°C for long-term stability.[7]

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3]

e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[6]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Fmoc-Tyr-OH.

Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH approved safety goggles.[3][5]

Skin Protection

Handle with impervious gloves. The type of
glove material should be selected based on the
specific laboratory conditions and potential for
contact. Dispose of contaminated gloves after
use.[1][3][8]

Body Protection

Wear a laboratory coat or other protective
clothing. The type of body protection must be
selected according to the concentration and
amount of the dangerous substance at the

specific workplace.[1][3]

Respiratory Protection

For nuisance levels of dust, a type N95 (US) or
type P1 (EN 143) dust mask may be used.[5][8]
Respiratory protection is generally not required

if adequate ventilation is maintained.[1][8]
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Accidental Release Measures

In the case of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Personal Precautions: Use personal protective equipment.[3] Avoid dust formation.[3][6]
Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3][5]

o Containment and Cleanup: Sweep up the spilled material and shovel it into a suitable
container for disposal.[1][5]

Fire-Fighting Measures

While Fmoc-Tyr-OH is not highly flammable, appropriate measures should be taken in the
event of a fire in the vicinity.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4]

e Hazardous Combustion Products: Thermal decomposition may produce oxides of carbon
(CO, CO2) and nitrogen (NOXx).[6][8]

» Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]8]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Fmoc-Tyr-OH in a
laboratory setting.
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Safe Handling Workflow for Fmoc-Tyr-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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